2,4-Dichlorophenyl [3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether

• Molecular Formula: C14H8Cl2N4OS2
• Molecular Weight: 383.3 g/mol
• IUPAC Name: 6-[(2,4-dichlorophenoxy)methyl]-3-thiophen-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H8Cl2N4OS2/c15-8-3-4-10(9(16)6-8)21-7-12-19-20-13(11-2-1-5-22-11)17-18-14(20)23-12/h1-6H,7H2
• InChI Key: FQMYNXCYYHYMOZ-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)C2=NN=C3N2N=C(S3)COC4=C(C=C(C=C4)Cl)Cl

Description

2,4-Dichlorophenyl [3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether, also known as DTT, is a chemical compound that has been widely studied for its potential applications in scientific research.

Mechanism of Action

2,4-Dichlorophenyl [3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether exerts its effects through a variety of mechanisms, including inhibition of protein tyrosine phosphatases, modulation of the immune response, and activation of the Nrf2 pathway. Inhibition of protein tyrosine phosphatases leads to the activation of signaling pathways that promote cell growth and survival, while modulation of the immune response leads to the inhibition of inflammation and the activation of immune cells. Activation of the Nrf2 pathway leads to the induction of antioxidant and detoxification enzymes, which can protect cells from oxidative stress and damage.
Biochemical and Physiological Effects:
2,4-Dichlorophenyl [3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has been shown to have a number of biochemical and physiological effects, including inhibition of cell growth and induction of apoptosis in cancer cells, neuroprotective effects in the brain, and modulation of the immune response. 2,4-Dichlorophenyl [3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has also been shown to have antioxidant and detoxification effects, which can protect cells from oxidative stress and damage.

Advantages and Limitations for Lab Experiments

2,4-Dichlorophenyl [3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has several advantages for use in lab experiments, including its ability to inhibit the growth of cancer cells, its neuroprotective effects, and its ability to modulate the immune response. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on 2,4-Dichlorophenyl [3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether, including further studies on its mechanism of action, its potential use in combination with other compounds for cancer treatment, and its potential use in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the potential toxicity of 2,4-Dichlorophenyl [3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether and its effects on various cell types.

Synthesis Methods

2,4-Dichlorophenyl [3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether can be synthesized using a variety of methods, including the reaction of 2,4-dichlorophenylhydrazine with 2-thienylisothiocyanate, followed by reaction with 2-amino-1,3,4-thiadiazole-5-carboxylic acid ethyl ester. The resulting compound can then be methylated to produce 2,4-Dichlorophenyl [3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether.

Scientific Research Applications

2,4-Dichlorophenyl [3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has been studied for its potential applications in a variety of scientific research areas, including cancer research, neurobiology, and immunology. In cancer research, 2,4-Dichlorophenyl [3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurobiology, 2,4-Dichlorophenyl [3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has been shown to have neuroprotective effects and improve cognitive function. In immunology, 2,4-Dichlorophenyl [3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has been shown to modulate the immune response and inhibit inflammation.